N-(4-isopropoxybenzyl)-1-methyl-3-((4-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-methyl-3-(4-methylpiperidin-1-yl)sulfonyl-N-[(4-propan-2-yloxyphenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C21H30N4O4S/c1-15(2)29-18-7-5-17(6-8-18)13-22-20(26)19-14-24(4)23-21(19)30(27,28)25-11-9-16(3)10-12-25/h5-8,14-16H,9-13H2,1-4H3,(H,22,26)
• InChI Key: COBMQHRUGZHCRU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=NN(C=C2C(=O)NCC3=CC=C(C=C3)OC(C)C)C
• Molecular Formula: C21H30N4O4S
• Molecular Weight: 434.6 g/mol

Description

N-(4-isopropoxybenzyl)-1-methyl-3-((4-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H30N4O4S and its molecular weight is 434.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Sulfonamide derivatives, including pyrazole-based compounds, have been synthesized and evaluated for their antibacterial activity against various pathogens such as E. coli, Staphylococcus aureus, Bacillus subtilis, and Pseudomonas aeruginosa. Some derivatives showed significant antibacterial activities, indicating their potential as antimicrobial agents (M. Mohamed, 2007).

Cytotoxicity and Anticancer Activity

• Cytotoxicity against Cancer Cells : New pyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This research highlights the potential of such compounds in cancer therapy (Ashraf S. Hassan et al., 2014).

Enzyme Inhibition

• Carbonic Anhydrase Inhibition : Novel pyrazole-3,4-dicarboxamides bearing the sulfonamide moiety have been synthesized and evaluated for their inhibitory effects on human carbonic anhydrase isoenzymes. Compounds in this series have shown varying degrees of inhibition, which could be beneficial for treating conditions associated with altered carbonic anhydrase activity (Samet Mert et al., 2015).

Radioligand Development for Neuroinflammation Imaging

• PET Agent for IRAK4 Enzyme Imaging : A pyrazolo[1,5-a]pyrimidine-3-carboxamide derivative has been synthesized as a potential PET agent for imaging the IRAK4 enzyme in neuroinflammation, highlighting its application in neuroscientific research and diagnosis (Xiaohong Wang et al., 2018).